Cas no 61561-60-2 (1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-)
61561-60-2 structure
Product Name:1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
CAS No:61561-60-2
MF:C17H18O
MW:238.324224948883
CID:474801
PubChem ID:15621195
Update Time:2025-04-19
1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro-
- 1-(4-ethylphenyl)-2,3-dihydroinden-1-ol
- DTXSID10575916
- 61561-60-2
- AKOS006096364
- 1-(4-Ethylphenyl)-2,3-dihydro-1H-inden-1-ol
-
- Inchi: 1S/C17H18O/c1-2-13-7-9-15(10-8-13)17(18)12-11-14-5-3-4-6-16(14)17/h3-10,18H,2,11-12H2,1H3
- InChI Key: KZYKOIFUFBNBEF-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC(CC)=CC=2)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 238.13584
- Monoisotopic Mass: 238.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1H-Inden-1-ol, 1-(4-ethylphenyl)-2,3-dihydro- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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